2,3,5-Trifluoropyridine-4-carbaldehyde
Description
2,3,5-Trifluoropyridine-4-carbaldehyde is a chemical compound with the CAS Number: 266312-20-3 . It has a molecular weight of 161.08 and its IUPAC name is 2,3,5-trifluoroisonicotinaldehyde . It is a liquid in its physical form .
Synthesis Analysis
The synthesis of 2,3,5-Trifluoropyridine-4-carbaldehyde involves a solution of pentafluoropyridine in tetrahydrofuran, which is added to a mixture of lithium aluminium hydride and 12-crown-4 in THF at 0 °C, with stirring, under an atmosphere of dry nitrogen .Molecular Structure Analysis
The InChI code for 2,3,5-Trifluoropyridine-4-carbaldehyde is 1S/C6H2F3NO/c7-4-1-10-6(9)5(8)3(4)2-11/h1-2H . The molecular formula is C6H2F3NO .Physical And Chemical Properties Analysis
2,3,5-Trifluoropyridine-4-carbaldehyde is a liquid . It has a molecular weight of 161.08 .Scientific Research Applications
Synthesis of Fluorinated Pyridines
“2,3,5-Trifluoropyridine-4-carbaldehyde” can be used in the synthesis of fluorinated pyridines . Fluoropyridines have reduced basicity and are usually less reactive than their chlorinated and brominated analogues . They have interesting and unusual physical, chemical, and biological properties owing to the presence of the strong electron-withdrawing substituent(s) in the aromatic ring .
Development of Fluorinated Medicinal and Agrochemical Candidates
This compound can be used in the development of fluorinated medicinal and agrochemical candidates . About 10% of the total sales of pharmaceuticals currently used for medical treatment are drugs containing a fluorine atom . The introduction of fluorine atoms into lead structures is one of the most generally useful chemical modifications in the search for new agricultural products having improved physical, biological, and environmental properties .
Preparation of 18F-Substituted Pyridines
“2,3,5-Trifluoropyridine-4-carbaldehyde” can be used in the preparation of 18F-substituted pyridines . These present a special interest as potential imaging agents for various biological applications .
Synthesis of Fluorinated Heterocycles
This compound can be used in the synthesis of fluorinated heterocycles . The methods of synthesis of 2-, 3-, 4-fluoropyridines, di-, tri-, polyfluoropyridines, perfluoroalkylpyridines and also fluoropyridines fused with carbo-, heterocycles are presented .
Synthesis of Fluorinated Carbo- and Heterocycles
“2,3,5-Trifluoropyridine-4-carbaldehyde” can be used in the synthesis of fluorinated carbo- and heterocycles . These compounds have a wide range of applications in various fields of chemistry .
Synthesis of Fluorinated Biological Active Compounds
This compound can be used in the synthesis of fluorinated biological active compounds . These compounds have a wide range of applications in various fields of biology and medicine .
properties
IUPAC Name |
2,3,5-trifluoropyridine-4-carbaldehyde |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H2F3NO/c7-4-1-10-6(9)5(8)3(4)2-11/h1-2H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WKAJBRZTHRZEAU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=C(C(=N1)F)F)C=O)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H2F3NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30376629 |
Source
|
| Record name | 2,3,5-trifluoropyridine-4-carbaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30376629 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
161.08 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,3,5-Trifluoropyridine-4-carbaldehyde | |
CAS RN |
266312-20-3 |
Source
|
| Record name | 2,3,5-trifluoropyridine-4-carbaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30376629 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
